(4S,5R)-4,5-Diphenyl-1,3-oxazolidin-2-one
Description
“(4S,5R)-4,5-Diphenyl-1,3-oxazolidin-2-one” is a chemical compound. It is also known as “(4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone” and has a molecular weight of 177.20 . It is used in the synthesis of other compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. For “(4S,5R)-4,5-Diphenyl-1,3-oxazolidin-2-one”, the molecular weight is 177.20 . Other properties were not found in the sources I accessed.Scientific Research Applications
- Application: Semi-alicyclic colorless and transparent Polyimide (CPI) films are developed from hydrogenated pyromellitic dianhydride stereoisomers, which include 1S,2R,4S,5R-hydrogenated pyromellitic dianhydride . These films have potential applications in flexible electronics .
- Method: The CPI films are developed from hydrogenated pyromellitic dianhydride stereoisomers and fluorene-containing diamines .
- Results: The derived CPI films showed glass transition temperatures higher than 420 °C, optical transmittances higher than 80% at the wavelength of 400 nm, and low optical retardations below 10 nm .
- Application: “(4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone” is used as a chiral auxiliary for asymmetric synthesis .
- Method: This compound is used to synthesize other chiral compounds, controlling the stereochemical outcome of the synthesis .
- Results: The use of this compound as a chiral auxiliary allows for the production of enantiomerically pure compounds .
Flexible Electronics
Asymmetric Synthesis
- Application: “(4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone” may be used to synthesize “(4S,5R)-N-tert-butyloxycarbonyl)-4-methyl-5-carboxy-2-oxazolidinone” and "(+)-pumiliotoxin B" .
- Method: This compound is used as a starting material in the synthesis of other compounds .
- Results: The use of this compound allows for the production of other complex molecules .
- Application: Stereoisomers of hydrogenated pyromellitic dianhydride, which include “1S,2R,4S,5R-hydrogenated pyromellitic dianhydride”, have been investigated as monomers in the research and development of high-performance polyimides .
- Method: These stereoisomers are used to develop semi-alicyclic colorless and transparent polyimide (CPI) films .
- Results: The derived CPI films showed glass transition temperatures higher than 420 °C, optical transmittances higher than 80% at the wavelength of 400 nm, and low optical retardations below 10 nm .
Synthesis of Other Compounds
Development of High-Performance Polyimides
properties
IUPAC Name |
(4S,5R)-4,5-diphenyl-1,3-oxazolidin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2/c17-15-16-13(11-7-3-1-4-8-11)14(18-15)12-9-5-2-6-10-12/h1-10,13-14H,(H,16,17)/t13-,14+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTENIVFVXMCOQI-UONOGXRCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(OC(=O)N2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@H]2[C@H](OC(=O)N2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70431963 | |
Record name | (4S,5R)-4,5-Diphenyl-1,3-oxazolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70431963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4S,5R)-4,5-Diphenyl-1,3-oxazolidin-2-one | |
CAS RN |
23204-70-8 | |
Record name | (4S,5R)-4,5-Diphenyl-1,3-oxazolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70431963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4S,5R)-(-)-cis-4,5-Diphenyl-2-oxazolidinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.